molecular formula C12H11FO3S B8385610 Methyl(7-fluoro-6-hydroxy-4-methyl-1-benzothiophen-3-yl)acetate

Methyl(7-fluoro-6-hydroxy-4-methyl-1-benzothiophen-3-yl)acetate

Cat. No.: B8385610
M. Wt: 254.28 g/mol
InChI Key: XTMZPMSHAQUGQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl(7-fluoro-6-hydroxy-4-methyl-1-benzothiophen-3-yl)acetate is a useful research compound. Its molecular formula is C12H11FO3S and its molecular weight is 254.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11FO3S

Molecular Weight

254.28 g/mol

IUPAC Name

methyl 2-(7-fluoro-6-hydroxy-4-methyl-1-benzothiophen-3-yl)acetate

InChI

InChI=1S/C12H11FO3S/c1-6-3-8(14)11(13)12-10(6)7(5-17-12)4-9(15)16-2/h3,5,14H,4H2,1-2H3

InChI Key

XTMZPMSHAQUGQE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C2=C1C(=CS2)CC(=O)OC)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of (7-fluoro-6-hydroxy-4-methyl-1-benzothiophen-3-yl)acetic acid (267 mg) and MeOH (8.0 mL) was added conc. H2SO4 (0.100 mL). The mixture was stirred at 80° C. for 1 h. The mixture was concentrated. The mixture was neutralized with saturated aqueous NaHCO3 and extracted with EtOAc. The organic layer was washed with brine, dried over MgSO4, filtered and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/hexane) to give the title compound (255.5 mg).
Quantity
267 mg
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
reactant
Reaction Step One
Name
Quantity
0.1 mL
Type
reactant
Reaction Step Two

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